Cas no 2138518-73-5 (Ethanone, 1-[3-[1-(3-azetidinyl)-1H-1,2,3-triazol-5-yl]phenyl]-)

• Product Name: Ethanone, 1-[3-[1-(3-azetidinyl)-1H-1,2,3-triazol-5-yl]phenyl]-
• CAS No: 2138518-73-5
• MF: C₁₃H₁₄N₄O
• MW: 242.276462078094
• CID: 5301477
• Update Time: 2025-07-15

Ethanone, 1-[3-[1-(3-azetidinyl)-1H-1,2,3-triazol-5-yl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[3-[1-(3-azetidinyl)-1H-1,2,3-triazol-5-yl]phenyl]-

• Inchi： 1S/C13H14N4O/c1-9(18)10-3-2-4-11(5-10)13-8-15-16-17(13)12-6-14-7-12/h2-5,8,12,14H,6-7H2,1H3
• InChI Key： BKHYIZPKIBAOGZ-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC(C2N(C3CNC3)N=NC=2)=C1)C

Additional information on Ethanone, 1-[3-[1-(3-azetidinyl)-1H-1,2,3-triazol-5-yl]phenyl]-

Comprehensive Overview of Ethanone, 1-[3-[1-(3-azetidinyl)-1H-1,2,3-triazol-5-yl]phenyl]- (CAS No. 2138518-73-5)

In the rapidly evolving field of organic chemistry and pharmaceutical research, Ethanone, 1-[3-[1-(3-azetidinyl)-1H-1,2,3-triazol-5-yl]phenyl]- (CAS No. 2138518-73-5) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its azetidine and triazole moieties, is a subject of interest for researchers exploring novel drug candidates and biochemical probes. Its molecular framework combines a phenyl ring with a 1,2,3-triazole group, linked to a 3-azetidinyl substituent, making it a versatile intermediate in medicinal chemistry.

The growing demand for heterocyclic compounds in drug discovery has placed Ethanone, 1-[3-[1-(3-azetidinyl)-1H-1,2,3-triazol-5-yl]phenyl]- at the forefront of scientific inquiry. Researchers are particularly intrigued by its potential role in targeting enzyme inhibition and receptor modulation, which are critical in treating various diseases. The compound's CAS No. 2138518-73-5 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in contemporary studies. Additionally, its click chemistry compatibility—owing to the triazole ring—makes it a valuable tool for bioconjugation and material science applications.

One of the most discussed topics in modern chemistry is the development of small-molecule therapeutics, and Ethanone, 1-[3-[1-(3-azetidinyl)-1H-1,2,3-triazol-5-yl]phenyl]- fits seamlessly into this narrative. Its structural features align with the design principles of kinase inhibitors and GPCR ligands, which are pivotal in oncology and neurology research. The compound's azetidine ring, known for its conformational rigidity, enhances binding affinity to biological targets, a property highly sought after in drug design. This has led to increased searches for CAS 2138518-73-5 in conjunction with terms like "drug discovery" and "pharmacophore optimization."

Beyond pharmaceuticals, Ethanone, 1-[3-[1-(3-azetidinyl)-1H-1,2,3-triazol-5-yl]phenyl]- is also explored in material science and catalysis. Its triazole group facilitates stable coordination with metal ions, making it a candidate for designing metal-organic frameworks (MOFs) and catalytic systems. This interdisciplinary appeal has driven queries about its synthetic routes and applications in green chemistry, further solidifying its importance in research. The compound's CAS No. 2138518-73-5 is often associated with "click chemistry applications" and "functional materials," highlighting its broad utility.

In summary, Ethanone, 1-[3-[1-(3-azetidinyl)-1H-1,2,3-triazol-5-yl]phenyl]- (CAS No. 2138518-73-5) represents a compelling case study in the convergence of medicinal chemistry, material science, and catalysis. Its multifaceted applications and structural elegance continue to inspire innovations across scientific disciplines, making it a compound of enduring relevance.